Cas no 2503208-65-7 (1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride)

• Product Name: 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride
• CAS No: 2503208-65-7
• MF: C₈H₁₆Cl₂N₂S
• MW: 243.197038650513
• MDL: MFCD34183150
• CID: 5670263
• PubChem ID: 155822676
• Update Time: 2025-05-22

1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503208-65-7
• EN300-27149291
• 1-[5-methyl-4-(propan-2-yl)-1,3-thiazol-2-yl]methanamine dihydrochloride
• (5-Methyl-4-propan-2-yl-1,3-thiazol-2-yl)methanamine;dihydrochloride
• 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride

• MDL： MFCD34183150
• Inchi： 1S/C8H14N2S.2ClH/c1-5(2)8-6(3)11-7(4-9)10-8;;/h5H,4,9H2,1-3H3;2*1H
• InChI Key： NKEMDTSYZYSSJW-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(CN)=NC(=C1C)C(C)C

Computed Properties

• Exact Mass: 242.0411251g/mol
• Monoisotopic Mass: 242.0411251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride

Comprehensive Overview of 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride (CAS No. 2503208-65-7)

In the realm of specialized chemical compounds, 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride (CAS No. 2503208-65-7) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the thiazole family, a class of heterocyclic compounds known for their versatility in pharmaceutical and agrochemical industries. The presence of the dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and developmental purposes.

The molecular structure of 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride incorporates a thiazole ring, which is a five-membered ring containing sulfur and nitrogen atoms. This structural motif is pivotal in medicinal chemistry, as it often contributes to bioactivity and binding affinity in drug design. The methyl and propan-2-yl substituents further modulate the compound's physicochemical properties, influencing its lipophilicity and metabolic stability. Researchers are particularly intrigued by its potential role in targeting specific enzymes or receptors, though detailed mechanistic studies are still underway.

Recent trends in scientific literature highlight a growing interest in thiazole derivatives, driven by their applications in drug discovery and material science. For instance, 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride has been explored in the context of central nervous system (CNS) disorders, a hot topic in neuroscience research. Users frequently search for terms like "thiazole-based therapeutics" or "CNS drug candidates," reflecting the demand for innovative solutions in neurodegenerative and psychiatric conditions. This compound's potential to cross the blood-brain barrier due to its optimized logP value and molecular weight makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride involves multi-step organic transformations, including cyclization and amination reactions. The dihydrochloride salt is typically obtained through acidification of the free base, ensuring high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, addressing common user queries about "how to verify thiazole compound purity" or "best practices for dihydrochloride salt characterization." These methodologies are critical for ensuring reproducibility in research settings.

Beyond pharmaceuticals, 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride has garnered attention in agricultural chemistry, where thiazole derivatives are known to exhibit herbicidal or fungicidal activities. The compound's propan-2-yl group may contribute to its bioavailability in plant systems, a topic often searched by agrochemical researchers. Additionally, its stability under various environmental conditions makes it a viable candidate for formulation studies, aligning with the industry's focus on sustainable and efficient crop protection agents.

In conclusion, 1-5-methyl-4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine dihydrochloride (CAS No. 2503208-65-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with the growing body of research on thiazole chemistry, position it as a molecule of enduring relevance. As user searches continue to evolve, focusing on "innovative thiazole applications" or "dihydrochloride salt advantages," this compound is poised to remain at the forefront of chemical and pharmacological exploration.